Tert-butyl 3-hydroxyazetidine-1-carboxylate
Overview
Description
Tert-butyl 3-hydroxyazetidine-1-carboxylate (TBHAC) is an organic compound with a wide range of uses in scientific research. Its unique structure and properties make it an important tool for a variety of applications in biochemistry and medicinal chemistry. TBHAC has been used in a number of different research areas, including the synthesis of novel compounds, the study of enzyme mechanisms, and the development of new drugs.
Scientific Research Applications
Synthetic Applications in Chemistry
Tert-butyl 3-hydroxyazetidine-1-carboxylate is a compound with significant relevance in the field of synthetic chemistry, particularly in the creation of complex molecules. It is used as a building block in the synthesis of various chemical compounds due to its reactive nature. For instance, studies have shown the utility of tert-butanesulfinamide, a compound structurally similar to this compound, in the stereoselective synthesis of amines and their derivatives. This compound has been primarily used in creating structurally diverse piperidines, pyrrolidines, azetidines, and their fused derivatives, which are crucial in forming many natural products and therapeutically relevant compounds (Philip, Radhika, Saranya, & Anilkumar, 2020).
Applications in Environmental Sciences
In environmental sciences, similar tertiary butyl compounds have been researched for their occurrence and fate in various environmental settings. For instance, studies on methyl tert-butyl ether (MTBE) have provided insights into its behavior and fate in the environment, including aspects like water solubility, sorption to subsurface solids, and biodegradation potential in groundwater (Squillace, Pankow, Korte, & Zogorski, 1997). Similarly, the biodegradation and fate of ethyl tert-butyl ether (ETBE) in soil and groundwater have been extensively reviewed, highlighting the potential for natural anaerobic transformation of ETBE, which is crucial for environmental remediation practices (Thornton, Nicholls, Rolfe, Mallinson, & Spence, 2020).
Role in Biodegradation Processes
The role of tert-butyl compounds in biodegradation processes, particularly in relation to the decomposition of pollutants, has also been a focus of research. Studies have demonstrated the feasibility of using advanced methods like cold plasma reactors for the decomposition of compounds like methyl tert-butyl ether, paving the way for innovative environmental pollution control technologies (Hsieh, Tsai, Chang, & Tsao, 2011).
Mechanism of Action
Safety and Hazards
Tert-butyl 3-hydroxyazetidine-1-carboxylate is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include wearing protective gloves, eye protection, face protection, and avoiding breathing dust, fume, gas, mist, vapors, or spray .
properties
IUPAC Name |
tert-butyl 3-hydroxyazetidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO3/c1-8(2,3)12-7(11)9-4-6(10)5-9/h6,10H,4-5H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XRRXRQJQQKMFBC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20373546 |
Source
|
| Record name | tert-butyl 3-hydroxyazetidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20373546 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
141699-55-0 |
Source
|
| Record name | tert-butyl 3-hydroxyazetidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20373546 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | tert-butyl 3-hydroxyazetidine-1-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
